Cas no 1020252-83-8 (N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide)
1020252-83-8 structure
Product Name:N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide
CAS No:1020252-83-8
MF:C11H13BrF3NO2S
MW:360.190631628037
MDL:MFCD09972137
CID:856429
PubChem ID:46738699
Update Time:2024-11-04
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-N-butyl-5-(trifluoromethyl)benzenesulfonamide
- 3-Bromo-N-butyl-5-(trifluoromethyl)-benzenesulfonamide
- N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide
- 3-Bromo-5-trifluoromethylbenzenesulfonamide
- AKOS015834161
- SB82729
- N-BUTYL-3-BROMO-5-(TRIFLUOROMETHYL)BENZENESULFONAMIDE
- BS-19163
- DB-371448
- 3-Bromo-N-butyl-5-(trifluoromethyl)benzene-1-sulfonamide
- MFCD09972137
- DTXSID90674355
- Benzenesulfonamide, 3-bromo-N-butyl-5-(trifluoromethyl)-
- CS-0443896
- 1020252-83-8
-
- MDL： MFCD09972137
- Inchi： 1S/C11H13BrF3NO2S/c1-2-3-4-16-19(17,18)10-6-8(11(13,14)15)5-9(12)7-10/h5-7,16H,2-4H2,1H3
- InChI Key： IJPATHMDDIDFND-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(NCCCC)(=O)=O
Computed Properties
- Exact Mass: 358.98000
- Monoisotopic Mass: 358.98025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.043 g/l) (25 º C),
- PSA: 54.55000
- LogP: 5.01800
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B694143-100mg |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694143-250mg |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 250mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B694143-500mg |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 500mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B694143-1g |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 1g |
$ 167.00 | 2023-04-18 | ||
| Fluorochem | 213658-1g |
3-Bromo-N-butyl-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 95% | 1g |
￡100.00 | 2022-02-28 | |
| Fluorochem | 213658-5g |
3-Bromo-N-butyl-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 95% | 5g |
￡300.00 | 2022-02-28 | |
| abcr | AB272827-1 g |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide, 98%; . |
1020252-83-8 | 98% | 1 g |
€178.00 | 2023-07-20 | |
| abcr | AB272827-1g |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide, 98%; . |
1020252-83-8 | 98% | 1g |
€178.00 | 2025-02-19 | |
| A2B Chem LLC | AA08029-1g |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 98% | 1g |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AA08029-5g |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide |
1020252-83-8 | 98% | 5g |
$271.00 | 2024-04-20 |
N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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